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Compound of Interest

Compound Name: Mesaconic acid

Cat. No.: B1669100 Get Quote

Mesaconic Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Mesaconic acid, systematically known as (2E)-2-methylbut-2-enedioic acid, is a dicarboxylic

acid with significant roles in various biochemical pathways. As an isomer of itaconic and

citraconic acids, it is involved in metabolic processes such as the biosynthesis of vitamin B12

and acts as a competitive inhibitor of fumarate reduction.[1][2] This guide provides an in-depth

overview of the chemical structure, properties, synthesis, and biochemical significance of

mesaconic acid, tailored for professionals in research and drug development.

Chemical Structure and Identification
Mesaconic acid is an unsaturated dicarboxylic acid characterized by a methyl group

substituent on the fumaric acid backbone.[1] It is the trans-isomer of citraconic acid ((2Z)-2-

methylbut-2-enedioic acid).[3] The molecule's chemical formula is C₅H₆O₄.[1]

Key identifiers for mesaconic acid include:

IUPAC Name: (2E)-2-methylbut-2-enedioic acid[1]
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Synonyms: 2-Methylfumaric acid, trans-1-Propene-1,2-dicarboxylic acid[4][5]

CAS Number: 498-24-8[1]

SMILES: C\C(=C/C(O)=O)C(O)=O[4][6]

InChI Key: HNEGQIOMVPPMNR-NSCUHMNNSA-N[4][6]

Physicochemical Properties
A summary of the key quantitative data for mesaconic acid is presented in the table below,

facilitating easy comparison of its properties.

Property Value Reference(s)

Molecular Weight 130.10 g/mol [1][4]

Melting Point 200 - 205 °C [1][2][4]

Boiling Point 250 °C (decomposes) [2][7]

Density 1.31 g/cm³ [2]

Water Solubility 26.3 mg/mL at 18 °C [1][8]

pKa₁ 3.09 (at 25 °C) [7][8]

pKa₂ 4.82 (K₂ = 15 x 10⁻⁶) [5]

Experimental Protocols
Synthesis of Mesaconic Acid from Citraconic Anhydride
This protocol is adapted from a procedure published in Organic Syntheses.[6]

Materials:

Citraconic anhydride (100 g, 0.89 mole) or an equivalent amount of citraconic acid.[6]

Water (100 cc)
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Dilute nitric acid (150 cc, prepared by mixing 1 part concentrated nitric acid with 4 parts

water by volume)

500-cc Erlenmeyer flask

Filter apparatus

Evaporation setup

Procedure:

A mixture of 100 g of citraconic anhydride, 100 cc of water, and 150 cc of dilute nitric acid is

placed in a 500-cc Erlenmeyer flask.[6]

The mixture is evaporated until the appearance of red fumes. This indicates that the

rearrangement to mesaconic acid is occurring. The volume at this point is typically around

250 cc.[6]

The solution is then cooled, and the precipitated mesaconic acid is collected on a filter.[6]

The mother liquor is further concentrated by evaporation to 150 cc and cooled again to

collect additional crystalline product.[6]

A final concentration of the mother liquor to 50 cc will yield more mesaconic acid.[6]

The combined crude product is recrystallized from 100 cc of water.[6]

The final yield of purified mesaconic acid, with a melting point of 203–205 °C, is typically

between 50–60 g (43–52% of the theoretical amount).[6]

Safety Note: This procedure should be carried out by personnel with appropriate training in

experimental organic chemistry. All hazardous materials should be handled using standard

laboratory safety procedures.[6]

Biochemical Significance and Pathways
Mesaconic acid is a metabolite with roles in several key biochemical processes.
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Isomeric Relationship
Mesaconic acid exists as one of three isomers of methylbutenedioic acid, the others being

itaconic acid and citraconic acid. The isomerization between these forms is a critical aspect of

their chemistry and biological activity.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1669100?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cobalamin_biosynthesis
https://www.researchgate.net/publication/263859074_Synthesis_of_Bio-Based_Methacrylic_Acid_by_Decarboxylation_of_Itaconic_Acid_and_Citric_Acid_Catalyzed_by_Solid_Transition-Metal_Catalysts
https://www.benchchem.com/product/b1669100?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669100?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Mesaconic acid - Wikipedia [en.wikipedia.org]

2. The Isolation of the Vitamin B12 Coenzyme and the Role of the Vitamin in Methionine
Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

3. Citraconic acid - Wikipedia [en.wikipedia.org]

4. US3960901A - Preparation of citraconic acid - Google Patents [patents.google.com]

5. researchgate.net [researchgate.net]

6. Organic Syntheses Procedure [orgsyn.org]

7. Organic Syntheses Procedure [orgsyn.org]

8. Citraconate inhibits ACOD1 (IRG1) catalysis, reduces interferon responses and oxidative
stress, and modulates inflammation and cell metabolism - PMC [pmc.ncbi.nlm.nih.gov]

9. Cobalamin biosynthesis - Wikipedia [en.wikipedia.org]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [what is the chemical structure of mesaconic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669100#what-is-the-chemical-structure-of-
mesaconic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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